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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenol

Cat. No.: B114175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-fluorophenol (CAS
Number: 147460-41-1), a key building block in modern organic synthesis. This document
details its chemical and physical properties, outlines a detailed experimental protocol for its
synthesis, explores its applications in drug discovery and agrochemical development, and
summarizes its safety and toxicological profile.

Core Properties of 2-Bromo-5-fluorophenol

2-Bromo-5-fluorophenol is a halogenated aromatic compound that serves as a versatile
intermediate in the synthesis of complex organic molecules. Its unique substitution pattern,
featuring a bromine atom, a fluorine atom, and a hydroxyl group, provides multiple reactive
sites for a variety of chemical transformations.

Physicochemical Data

A summary of the key physicochemical properties of 2-Bromo-5-fluorophenol is presented in
Table 1. This data is essential for its handling, application in reactions, and for analytical
purposes.
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Property Value Reference(s)
CAS Number 147460-41-1
Molecular Formula CeHaBrFO [1]
Molecular Weight 191.00 g/mol [1]
Appearance C.:Ieér colorless to light yellow
liquid
Density 1.717 g/mL at 25 °C
Boiling Point 185 °C
Refractive Index n20/D 1.553

Solubility

Information not readily

available

pKa

7.43 £ 0.10 (Predicted)

Spectroscopic Data

The structural characterization of 2-Bromo-5-fluorophenol is confirmed by various
spectroscopic techniques. A summary of available data is provided in Table 2.

Technique Data Highlights Reference(s)
Spectra available, detailed

1H NMR shifts require specific solvent [1]
information.
Spectra available, detailed

13C NMR shifts require specific solvent [1]
information.

FT-IR Neat; Bruker Tensor 27 FT-IR [1]

Mass Spectrometry

Electron lonization (EI)

[2]
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Synthesis of 2-Bromo-5-fluorophenol: An
Experimental Protocol

The synthesis of 2-Bromo-5-fluorophenol can be achieved through various synthetic routes.
One common method involves the demethylation of a corresponding methoxy-substituted
precursor. The following is a representative experimental protocol.

General Procedure for Demethylation

This procedure outlines the demethylation of 2-bromo-5-fluoroanisole to yield 2-Bromo-5-
fluorophenol.

Materials:

e 2-Bromo-5-fluoroanisole

e Dichloromethane (DCM)

e Boron tribromide (BBr3) solution (1 M in DCM)
o Water

o Ethyl acetate

e Sodium sulfate (Na2S0a4)

« Silica gel for flash chromatography
Experimental Steps:

¢ A solution of the 2-bromo-5-fluoroanisole in dichloromethane (4 mL/mmol) is cooled to -20 °C
in a nitrogen atmosphere.

e Boron tribromide (3 equivalents, 1 M in DCM) is added to the cooled solution while
maintaining the temperature at -20 °C.

e The stirred solution is then allowed to warm to ambient temperature and left to react
overnight.
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» Following the reaction, the mixture is diluted with water, and the phases are separated.
e The aqueous layer is extracted three times with ethyl acetate.

o The combined organic layers are dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure.

e The crude product is purified by flash chromatography on silica gel to yield 2-Bromo-5-
fluorophenol.
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Caption: Synthetic workflow for 2-Bromo-5-fluorophenol.

Applications in Research and Development

2-Bromo-5-fluorophenol is a valuable building block in the synthesis of various high-value
chemical entities, particularly in the pharmaceutical and agrochemical industries.[3][4]

Pharmaceutical Applications

The presence of three distinct functional groups on the aromatic ring allows for selective and
sequential modifications, making it an ideal scaffold for medicinal chemists. It is notably used in
the preparation of intermediates for the synthesis of polycyclic 5-HT3 and 5-HT4 antagonists,
which are classes of drugs targeting serotonin receptors involved in various neurological and
gastrointestinal disorders.
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Step 1 Key Intermediate Synthesis Step 2 Elaboration of the Final Steps Active Pharmaceutical
2-Bromo-5-fluorophenol . A ; Ingredient (API)
(e.g., via etherification, coupling) Molecular Scaffold
(e.g., 5-HT Antagonist)
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Caption: Role in pharmaceutical synthesis.

Agrochemical Applications

In the agrochemical sector, 2-Bromo-5-fluorophenol serves as a precursor for the synthesis
of novel herbicides and pesticides.[4] The incorporation of fluorine atoms into agrochemicals
can enhance their efficacy and metabolic stability.

Safety and Toxicology

A comprehensive toxicological profile for 2-Bromo-5-fluorophenol is not extensively
documented in publicly available literature. However, based on its chemical structure and
available safety data sheets, the following hazards are identified.

~HS | Classificati

Hazard Class Category Statement Reference(s)

H302: Harmful if

Acute Toxicity, Oral 4 [1]
swallowed

Skin 5 H315: Causes skin o

Corrosion/Irritation irritation

Serious Eye 5 H319: Causes serious 0]

Damage/Eye lrritation eye irritation

Specific Target Organ

Toxicity — Single 3 H335: May cause

Exposure (Respiratory respiratory irritation

tract irritation)
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Precautionary Statements: Users should handle this compound in a well-ventilated area,
wearing appropriate personal protective equipment (PPE), including gloves and eye protection.
Standard safe laboratory practices should be strictly followed. For detailed handling and
emergency procedures, refer to the material safety data sheet (MSDS) provided by the
supplier.

This technical guide serves as a foundational resource for professionals working with 2-
Bromo-5-fluorophenol. For further detailed information, it is recommended to consult the cited
literature and the supplier's safety documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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